Cas no 1391397-32-2 ((S)-2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanamine hydrochloride)

• Product Name: (S)-2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanamine hydrochloride
• CAS No: 1391397-32-2
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• MDL: MFCD12910570
• CID: 2092334
• PubChem ID: 73424694
• Update Time: 2025-09-18

(S)-2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanamine hydrochloride
• BS-15297
• (S)-2,2,2-TRIFLUORO-1-(2-METHOXYPHENYL)ETHANAMINE HCL
• MFCD12910570
• 1391397-32-2
• YZQDZBQXSQCSMM-QRPNPIFTSA-N
• AKOS024464180
• Benzenemethanamine, 2-methoxy-alpha-(trifluoromethyl)-, hydrochloride (1:1), (alphaS)-
• 1213834-55-9
• (S)-2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanaminehydrochloride
• (1S)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethan-1-amine hydrochloride
• (1S)-2,2,2-TRIFLUORO-1-(2-METHOXYPHENYL)ETHANAMINE HYDROCHLORIDE
• (1S)-2,2,2-trifluoro-1-(2-methoxyphenyl)ethanamine;hydrochloride
• CS-0150319

• MDL： MFCD12910570
• Inchi： 1S/C9H10F3NO.ClH/c1-14-7-5-3-2-4-6(7)8(13)9(10,11)12;/h2-5,8H,13H2,1H3;1H/t8-;/m0./s1
• InChI Key： YZQDZBQXSQCSMM-QRPNPIFTSA-N
• SMILES： Cl.FC([C@H](C1C=CC=CC=1OC)N)(F)F

Computed Properties

• Exact Mass: 241.0481262g/mol
• Monoisotopic Mass: 241.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų